![molecular formula C7H5NO5 B3021461 Chelidamic acid CAS No. 499-51-4](/img/structure/B3021461.png)
Chelidamic acid
Overview
Description
Chelidamic acid, also known as 1,4-Dihydro-4-oxo-2,6-pyridinedicarboxylic acid, is a hydroxylated derivative of 2,6-pyridine-dicarboxylic acid (DPA). It is a trianionic chelating agent . It is present in plants of the Papaveraceae family, especially in Chelidonium majus . Due to its anticancer, antibacterial, hepatoprotective, and antioxidant properties, it has been used in medical treatments .
Synthesis Analysis
This compound was synthesized using an adapted literature protocol. In a typical experiment, 425 mL of NH3 (30% aqueous solution) was added dropwise at 0°C to 12 (41.8 g, 0.21 mol) over a period of 1 h. After the addition was complete, the resulting suspension was stirred at room temperature for 48 h .
Molecular Structure Analysis
The molecular structure of this compound was verified in silico using density functional theory (DFT-B3LYP) combined with large correlation-consistent basis sets . The impact of –CH3 and –COOH substituents on 4PN ring structure, dipole moments, geometric/magnetic indexes of aromaticity, and NBO charges was assessed following unconstrained geometry optimization in the gas phase, chloroform, methanol, DMSO, and water with solvent effect introduced using the polarized continuous model (PCM) .
Chemical Reactions Analysis
Thermodynamics of the protonation of this compound was studied using potentiometry and calorimetry in 0.1 mol·L−1 NaClO4 solution at 298 K under standard pressure (p = 0.1 MPa). There are three successive protonation steps .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 183.12 (anhydrous basis) . The protonation constants of each step (log10K) are calculated as 10.74 ± 0.01, 3.22 ± 0.02, and 1.63 ± 0.03 . The first two protonation steps are exothermic, while the last step is endothermic .
Scientific Research Applications
Chromatographic Applications :
- Chelidamic acid has been proposed as a new eluent reagent in high-performance chelation ion chromatography. It's effective for the isocratic separation of various metal ions, including Fe2+, Fe3+, Mn2+, Pb2+, Cd2+, Zn2+, Co2+, and Cu2+ (Dias, Kubota, Nesterenko, & Haddad, 2012).
Synthesis and Structural Analysis of Coordination Polymers :
- This compound has been used in the synthesis and structural analysis of novel supramolecular coordination polymers of barium(II) and copper(II). This includes investigating the stoichiometry and stability of complexation with Cu(II) and Ba(II) ions in aqueous solutions (Motieiyan et al., 2013).
- It also assists in the formation of intra- and intermolecular proton transfer in 2,6-diaminopyridinium 4-hydroxypyridin-1-ium-2,6-dicarboxylate (Ton & Bolte, 2012).
Optical and Nonlinear Optical Properties :
- Research has been conducted on the nonlinear optical properties of Pb-La metal-organic this compound frameworks. This includes the enhancement of third-order nonlinear susceptibility (Tan, Chen, Yang, & Liu, 2017).
Pharmacological Effects and Medicinal Chemistry :
- Chelidonic acid, a γ-pyrone contained in the rhizome of Chelidonium majus L., and structurally related to this compound, shows multiple pharmacological effects including anti-inflammatory properties. It inhibits the production of interleukin-6 (IL-6) and suppresses the activation and expression of caspase-1 in mast cell-mediated inflammatory response (Shin, Kim, Kim, Chung, Kim, & Um, 2011).
Electrochemical Applications :
- A high sensitive glycine electrochemical sensor was fabricated based on immobilization of nanostructured Ni this compound. This was achieved by electrodeposition on a bimetallic Au-Pt inorganic-organic hybrid nanocomposite (Azadbakht & Abbasi, 2013).
- Furthermore, a nano-structured Ni(II)-chelidamic acid modified gold nanoparticle self-assembled electrode was developed for the electrocatalytic oxidation and determination of methanol (Gholivand & Azadbakht, 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Chelidamic acid, a hydroxylated derivative of 2,6-pyridine-dicarboxylic acid (DPA), is a trianionic chelating agent . It effectively coordinates with many metal ions . It is among the most potent of the tested “conformationally restricted glutamate analogs” as an inhibitor of glutamate decarboxylase .
Mode of Action
The mode of action of this compound involves its interaction with its targets through coordination. The compound forms layers held by hydrogen bonds via COOH and C=O fragments and is additionally bridged by methanol . The formed H-bond network between two acid units is different from typical –COOH dimers observed, e.g., in crystals of isophtalic acid .
Biochemical Pathways
Its ability to inhibit glutamate decarboxylase suggests it may impact the glutamate system
Pharmacokinetics
The protonation property of a drug molecule is essential in physiochemistry and biology . Protonation constants are critical for ampholyte compounds to predict the isoelectric point, or pH at which a drug molecule has the lowest aqueous solubility and highest lipophilicity .
Result of Action
The result of this compound’s action is its ability to inhibit glutamate decarboxylase, making it a potent inhibitor among conformationally restricted glutamate analogs . This suggests that it may have significant effects on neurotransmission, given the role of glutamate as a key excitatory neurotransmitter.
properties
IUPAC Name |
4-oxo-1H-pyridine-2,6-dicarboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO5/c9-3-1-4(6(10)11)8-5(2-3)7(12)13/h1-2H,(H,8,9)(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTLJJHGQACAZMS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=CC1=O)C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00160451 | |
Record name | Chelidamic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00160451 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
138-60-3, 499-51-4 | |
Record name | Chelidamic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=138-60-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Chelidamic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000138603 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | CHELIDAMIC ACID | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=3983 | |
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Record name | Chelidamic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00160451 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,4-dihydro-4-oxopyridine-2,6-dicarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.851 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Hydroxypyridine-2,6-dicarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CHELIDAMIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1A59BH8SXE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of chelidamic acid?
A1: this compound has the molecular formula C7H5NO5 and a molecular weight of 183.12 g/mol. [, ]
Q2: What are the key spectroscopic features of this compound?
A2: this compound exhibits characteristic peaks in infrared (IR) spectroscopy corresponding to the stretching vibrations of its carboxyl and hydroxyl groups. The aromatic pyridine ring also contributes to its IR spectrum. Furthermore, nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the hydrogen and carbon environments within the molecule. [, , ]
Q3: Can you describe the typical coordination modes of this compound with metal ions?
A3: this compound acts as a multidentate ligand, commonly coordinating to metal ions through one nitrogen atom from the pyridine ring and two oxygen atoms from the carboxylate groups, adopting a tridentate chelating mode. [, , , , , ]
Q4: What is known about the stability of this compound under various conditions?
A4: this compound exhibits good thermal stability, with decomposition starting above 280 °C. [] Its stability in different solvents varies, and it has shown good solubility in water and some organic solvents like DMF. []
Q5: How does the presence of water molecules influence the crystal structure of this compound complexes?
A5: Water molecules play a crucial role in the supramolecular assembly of this compound complexes. They often participate in extensive hydrogen bonding networks, connecting metal complexes, ligands, and other water molecules, leading to diverse crystal structures and influencing material properties. [, , , , ]
Q6: What catalytic applications have been explored for this compound-based materials?
A6: this compound-based metal-organic frameworks (MOFs) have shown promising activity as heterogeneous catalysts for reactions like alkene hydrogenation. [] The porous nature of these MOFs, along with the presence of catalytically active metal centers, contributes to their catalytic performance.
Q7: How has computational chemistry been used to understand the properties of this compound and its complexes?
A7: Density functional theory (DFT) calculations have been employed to study various aspects of this compound systems, including:
- Analyzing the energetic features of anion-π interactions in crystal packing. []
- Investigating the relationship between molecular orbitals and non-linear optical (NLO) properties in this compound complexes. []
- Studying the influence of strong hydrogen bond interactions on the geometry of this compound complexes. []
- Analyzing the smaller trans N–M–N angle observed in some complexes. []
Q8: How do structural modifications of this compound, like halogenation, affect its coordination behavior?
A8: Replacing the hydroxyl group in this compound with a chlorine atom, forming 4-chloro-2,6-pyridinedicarboxylic acid, alters its coordination behavior. While the hydroxyl group provides an additional metal coordination site, the chlorine atom promotes halogen-based intermolecular interactions within the resulting hybrid materials. []
Q9: Have any formulation strategies been explored to improve the stability or bioavailability of this compound-based compounds?
A10: While specific formulation strategies haven't been extensively discussed in the provided research, the use of dimethylammonium as a counterion in the synthesis of a zirconium chelidamate MOF (compound 3) may point toward improving solubility and processability. []
Q10: What analytical techniques are commonly employed to characterize and quantify this compound and its complexes?
A10: Several analytical techniques are used, including:
- Elemental Analysis: Determining the elemental composition (CHN) of the compounds. [, , ]
- Infrared Spectroscopy (IR): Identifying functional groups and analyzing their vibrations. [, , , ]
- Ultraviolet-Visible Spectroscopy (UV-Vis): Investigating electronic transitions and complex formation. [, , ]
- Single-crystal X-ray Diffraction: Determining the three-dimensional structure and molecular packing of crystalline materials. [, , , , , , , , , , , , , , , ]
- Powder X-ray Diffraction (PXRD): Analyzing the crystal structure and phase purity of polycrystalline samples. []
- Nuclear Magnetic Resonance Spectroscopy (NMR): Studying the structure and dynamics of molecules in solution. [, ]
- Thermogravimetric Analysis (TGA): Investigating the thermal stability and decomposition behavior of materials. [, , ]
- Fluorescence Spectroscopy: Studying the luminescence properties of lanthanide complexes. [, , , , ]
- Potentiometric pH Titrations: Investigating the complexation equilibria and stability constants of metal-ligand interactions in solution. []
- Gas Sorption Analysis: Evaluating the surface area and porosity of MOFs. []
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